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Compound of Interest

Compound Name: 2,5-Dibromophenol

Cat. No.: B1293422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,5-Dibromophenol, a
halogenated aromatic compound with significant applications in organic synthesis and potential

relevance in medicinal chemistry. This document details its physicochemical properties,

synthesis and analytical methodologies, safety and handling protocols, and its role as a

versatile chemical intermediate. A key focus is placed on the emerging therapeutic relevance of

bromophenols as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a critical negative

regulator of the insulin signaling pathway, highlighting its potential in the development of novel

anti-diabetic agents.

Chemical and Physical Properties
2,5-Dibromophenol is a white to pale yellow crystalline solid.[1] Its chemical structure features

a phenol ring substituted with two bromine atoms at the 2 and 5 positions. This substitution

pattern significantly influences its reactivity and physical properties. The presence of the

electron-withdrawing bromine atoms increases the acidity of the phenolic hydroxyl group

compared to phenol itself.[2] It exhibits moderate solubility in organic solvents and is slightly

soluble in water.[1][2]

Table 1: Physicochemical Properties of 2,5-Dibromophenol
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Property Value Reference(s)

CAS Number 28165-52-8 [1]

Molecular Formula C₆H₄Br₂O [1]

Molecular Weight 251.90 g/mol [3]

Appearance
White to pale yellow

powder/solid
[1]

Melting Point 71-74 °C [4]

Boiling Point 244.6 ± 20.0 °C (Predicted) [1]

pKa 7.47 ± 0.10 (Predicted) [1]

Solubility
Slightly soluble in water,

chloroform, and methanol.[1]
[1]

InChI Key
GUXWVUVLXIJHQF-

UHFFFAOYSA-N
[5]

Canonical SMILES C1=CC(=C(C=C1Br)O)Br

Synthesis of 2,5-Dibromophenol
2,5-Dibromophenol can be synthesized through various methods, most commonly involving

the diazotization of 2,5-dibromoaniline followed by hydrolysis.

Experimental Protocol: Synthesis from 2,5-
Dibromoaniline
This protocol is adapted from established literature procedures.[6]

Workflow for the Synthesis of 2,5-Dibromophenol
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Diazotization

Hydrolysis

2,5-Dibromoaniline

2,5-Dibromobenzenediazonium Salt (in situ)

1. Dissolve in TFA at 0°C

Sodium Nitrite 2. Add portion-wise

Trifluoroacetic Acid

Boiling 50% Sulfuric Acid3. Add slowly to boiling acid Steam Distillation
4. Reflux for 1 hour

Extraction with Dichloromethane
5. Collect distillate

Drying and Concentration
6. Separate organic layer

2,5-Dibromophenol
7. Isolate final product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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